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Cat. No.: B1670031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological data and

essential safety precautions for 1,10-Dichlorodecane (CAS No. 2162-98-3). While extensive

quantitative toxicological data for this specific compound is limited in publicly accessible

literature, this document consolidates the known qualitative effects, physical and chemical

properties, and established safety and handling procedures. Furthermore, it outlines the

standard experimental protocols, based on OECD guidelines, that are utilized to evaluate the

toxicological profile of such a chemical. This guide is intended to inform researchers, scientists,

and professionals in drug development on the safe handling, storage, and use of 1,10-
Dichlorodecane, and to provide a framework for its toxicological assessment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,10-Dichlorodecane is presented

in Table 1. Understanding these properties is crucial for the safe handling and storage of the

compound.
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Property Value Reference

CAS Number 2162-98-3 [1][2]

Molecular Formula C10H20Cl2 [1][2]

Molecular Weight 211.17 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2]

Melting Point 15.6 °C [3]

Boiling Point 167-168 °C @ 28 mmHg [3]

Density 0.999 g/mL at 25 °C [3]

Flash Point 113 °C (closed cup) [1]

Solubility
Insoluble in water; Soluble in

organic solvents like DMSO
[2][4]

Toxicological Data
Detailed quantitative toxicological studies on 1,10-Dichlorodecane are not widely available.

The information presented here is primarily derived from Safety Data Sheets (SDS) and

chemical databases. The toxicological properties of this substance have not been fully

investigated.[5]

Acute Toxicity
1,10-Dichlorodecane is considered harmful if swallowed.[2] Prolonged or repeated exposure

may be associated with liver and kidney toxicity in animal studies.[6] Specific LD50 (lethal

dose, 50%) values for oral, dermal, or inhalation routes have not been identified in the

reviewed literature.

Irritation and Sensitization
The compound is a known irritant to the skin and eyes.[2] It may also cause respiratory tract

irritation.[5] There is no information available regarding its potential for skin sensitization.[5]
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Endpoint Observation GHS Classification Reference

Skin Irritation Causes skin irritation. Category 2 [4]

Eye Irritation
Causes serious eye

irritation.
Category 2 [4]

Respiratory Irritation
May cause respiratory

tract irritation.
Category 3 [4]

Mutagenicity and Carcinogenicity
There is no information available on the mutagenic effects of 1,10-Dichlorodecane.[5] It is not

currently classified as a carcinogen by the International Agency for Research on Cancer (IARC)

or the U.S. Environmental Protection Agency (EPA).[6]

Experimental Protocols
While specific experimental data for 1,10-Dichlorodecane is scarce, the following sections

describe the standard methodologies based on OECD guidelines that would be employed to

assess the toxicological profile of such a chemical.

Acute Oral Toxicity - OECD Guideline 401
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.[7][8]

Test Principle: The test substance is administered orally by gavage in graduated doses to

several groups of experimental animals, with one dose per group.[7] Observations of effects

and mortality are made.[7] Animals that die during the test are necropsied, and at the

conclusion of the test, surviving animals are sacrificed and also necropsied.[7]

Animal Species: Typically, rats are used.[9]

Procedure:

Healthy young adult animals are acclimatized to the laboratory conditions.[7]

Animals are fasted prior to administration of the substance.[7]
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The test substance is administered in a single dose by gavage.[7]

Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions, salivation,

diarrhea), and changes in body weight.[7]

The observation period is typically 14 days.[10]

All animals undergo a gross necropsy.[7]

Acute Dermal Toxicity - OECD Guideline 402
This study provides information on the health hazards likely to arise from short-term dermal

exposure to a substance.[11][12]

Test Principle: The test substance is applied to the skin in graduated doses to several groups

of animals, one dose per group.[12][13]

Animal Species: Rats, rabbits, or guinea pigs are typically used.[9]

Procedure:

The fur is removed from the dorsal area of the trunk of the test animals.[9]

The test substance is applied to an area of approximately 10% of the body surface.[11]

The treated area is covered with a porous gauze dressing for a 24-hour exposure period.

[14]

Animals are observed for signs of toxicity and mortality for at least 14 days.[11]

Body weight is recorded weekly.[11]

A gross necropsy is performed on all animals at the end of the study.[11]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test - OECD Guideline 439
This in vitro test is used to identify chemicals that are irritant to the skin.[15][16]
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Test Principle: The test substance is applied topically to a reconstructed human epidermis

(RhE) model, which mimics the properties of the upper layers of human skin.[17][18] The

viability of the cells after exposure is measured.[15]

Procedure:

The RhE tissue is pre-incubated.

The test substance is applied to the surface of the RhE tissue.[18]

After a defined exposure time, the substance is removed by rinsing.

Cell viability is assessed using a quantitative method, such as the MTT assay.[18]

A substance is identified as an irritant if the cell viability is below a certain threshold (e.g.,

≤ 50%).[18]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test - OECD Guideline 492
This in vitro method is used to identify chemicals that do not require classification for eye

irritation or serious eye damage.[19][20]

Test Principle: The test chemical is applied to the surface of a reconstructed human cornea-

like epithelium (RhCE) model.[21][22] The cytotoxic effect of the chemical on the RhCE

model is measured to predict its eye irritation potential.[20]

Procedure:

The RhCE tissues are pre-incubated in culture medium.[21]

The test substance is applied topically to the RhCE inserts.[21]

The tissues are incubated for a defined period.[21]

After incubation, cell viability is determined using a metabolic assay, such as MTT.[21]

If the tissue viability is greater than 60%, the substance is considered a non-irritant.[23]
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Bacterial Reverse Mutation Test (Ames Test) - OECD
Guideline 471
This test is widely used to assess the mutagenic potential of chemicals.[24][25]

Test Principle: The Ames test uses several strains of bacteria (e.g., Salmonella typhimurium

and Escherichia coli) with pre-existing mutations that leave them unable to synthesize an

essential amino acid (e.g., histidine).[25][26] The test chemical is evaluated for its ability to

cause a reverse mutation, allowing the bacteria to grow on a medium lacking that amino

acid.[25]

Procedure:

The bacterial strains are exposed to the test substance, with and without a metabolic

activation system (S9 mix) to simulate metabolism in mammals.[24]

The treated bacteria are plated on a minimal agar medium.[24]

After incubation, the number of revertant colonies is counted.[24]

A significant increase in the number of revertant colonies compared to the control

indicates that the substance is mutagenic.[27]

Safety Precautions and Handling
Given the known hazards of 1,10-Dichlorodecane, the following safety precautions are

mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH/MSHA approved respirator.[5]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapor or mist.[5]

Wash thoroughly after handling.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[2]

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek

medical attention.[2]

In case of skin contact: Remove contaminated clothing and wash skin with soap and water.

Seek medical attention if irritation persists.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Visualizations
The following diagrams illustrate standard experimental workflows and logical relationships for

safety procedures relevant to 1,10-Dichlorodecane.
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Caption: Workflow for Acute Oral Toxicity Testing (OECD 401).
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Caption: In Vitro Skin Irritation Test Workflow (OECD 439).
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Handling 1,10-Dichlorodecane

Engineering Controls

Personal Protective Equipment (PPE)

Safe Work Practices

Emergency Procedures

Use in a well-ventilated area or fume hood

Safety Goggles & Face Shield

Chemical Resistant Gloves

Lab Coat

Avoid contact and inhalation

Wash hands after handling

Store properly

First Aid Measures

Spill Response

Click to download full resolution via product page

Caption: Logical Relationships for Safe Handling of 1,10-Dichlorodecane.
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Conclusion
1,10-Dichlorodecane is a chemical that requires careful handling due to its irritant properties

and potential for harm upon ingestion. While comprehensive toxicological data is not readily

available, the information presented in this guide, along with the outlined standard testing

protocols, provides a solid foundation for its safe use in a research and development setting. It

is imperative that all safety precautions are strictly adhered to, and that further toxicological

assessments are conducted should the application of this compound warrant it. Researchers

should consult the full OECD guidelines for detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,10-Dichlorodecane - Safety Data Sheet [chemicalbook.com]

2. 1,10-Dichlorodecane MSDS/SDS | Supplier & Distributor [histry-chem.com]

3. 1,10-ジクロロデカン ≥98% | Sigma-Aldrich [sigmaaldrich.com]

4. 1,10-Dichlorodecane | C10H20Cl2 | CID 75101 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]

6. Chlorinated Paraffins - Toxicological Risks of Selected Flame-Retardant Chemicals - NCBI
Bookshelf [ncbi.nlm.nih.gov]

7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

8. oecd.org [oecd.org]

9. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

10. scribd.com [scribd.com]

11. nucro-technics.com [nucro-technics.com]

12. oecd.org [oecd.org]

13. oecd.org [oecd.org]

14. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/product/b1670031?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-10-dichlorodecane.htm
https://www.histry-chem.com/knowledge/information/1-10-dichlorodecane-msds.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/254789
https://pubchem.ncbi.nlm.nih.gov/compound/1_10-Dichlorodecane
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK225654/
https://www.ncbi.nlm.nih.gov/books/NBK225654/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/DERMAL-TOXICITY-STUDIES.pdf
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. oecd.org [oecd.org]

16. oecd.org [oecd.org]

17. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

18. senzagen.com [senzagen.com]

19. oecd.org [oecd.org]

20. EpiOcular Eye Irritation Test (OECD TG 492) | Mattek Corporation [mattek.com]

21. Study Design of In Vitro Eye Irritation EpiOcular (OECD 492) Study Design - Tox Lab
[toxlab.co]

22. iivs.org [iivs.org]

23. dermatest.com [dermatest.com]

24. creative-bioarray.com [creative-bioarray.com]

25. nib.si [nib.si]

26. inotiv.com [inotiv.com]

27. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1,10-Dichlorodecane: A Technical Guide to Toxicological
Data and Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670031#toxicological-data-and-safety-precautions-
for-1-10-dichlorodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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